Cas no 119-05-1 (1,2-Benzenedicarboxylicacid, 1-(6-methylheptyl) 2-(8-methylnonyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(6-methylheptyl) 2-(8-methylnonyl) ester
• CAS No: 119-05-1
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 221612
• PubChem ID: 67057
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(6-methylheptyl) 2-(8-methylnonyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(6-methylheptyl) 2-(8-methylnonyl) ester
• 6-methylheptyl 8-methylnonyl phthalate
• 6-methylheptyl 8-methylnonyl benzene-1,4-dicarboxylate
• Phthalic acid 1-(6-methylheptyl)2-(8-methylnonyl) ester
• 119-05-1
• NS00123330
• 4-O-(6-methylheptyl) 1-O-(8-methylnonyl) benzene-1,4-dicarboxylate
• EINECS 204-293-8
• DTXSID80922837

• Inchi： 1S/C26H42O4/c1-21(2)13-9-6-5-7-11-19-29-25(27)23-15-17-24(18-16-23)26(28)30-20-12-8-10-14-22(3)4/h15-18,21-22H,5-14,19-20H2,1-4H3
• InChI Key： LWMZLERUOSRYNT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCCCCCC(C)C)=O)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 418.30846
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.487
• PSA: 52.6